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Compound of Interest

Compound Name: DB1113

Cat. No.: B15607747 Get Quote

For Immediate Reference: Researchers, scientists, and drug development professionals must

adhere to stringent safety measures when handling DB1113, a bifunctional compound for

targeted protein degradation of kinases. Due to limited specific toxicity data, a cautious

approach is paramount, treating the compound as potentially hazardous.

DB1113, identified by CAS number 2769753-53-7, is a potent research chemical utilized in

studies related to aberrant kinase activity. While a comprehensive hazard profile is not fully

established, the following guidelines provide the essential personal protective equipment

(PPE), handling procedures, and disposal plans necessary for safe laboratory operations.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure risk. The following table

summarizes the required equipment for handling DB1113.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles with

side shields conforming to

EN166 or NIOSH standards. A

face shield should be worn in

addition to goggles when there

is a splash hazard.[1]

Protects eyes from splashes

and airborne particles of the

compound.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

inspected before each use.

Consider double-gloving for

enhanced protection.[2]

Prevents skin contact.

Contaminated gloves must be

disposed of properly after use.

[2]

Body Protection

A fully buttoned lab coat or

chemical-resistant apron. For

larger quantities or procedures

with a high risk of splashing,

impervious clothing should be

worn.[1][3]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

is required if working outside of

a certified chemical fume hood,

or if there is a risk of

generating aerosols or dust.[3]

Prevents inhalation of the

compound, which is a primary

route of exposure.

Handling and Operational Plan
Safe handling of DB1113 requires adherence to a strict operational workflow designed to

minimize exposure and prevent contamination.
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Caption: Workflow for the safe handling of DB1113.
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Experimental Protocols
Weighing and Solution Preparation:

Always handle solid DB1113 within a certified chemical fume hood to prevent inhalation of

any dust particles.

Use dedicated, clean spatulas and weighing boats.

When preparing solutions, add the solvent to the weighed compound slowly to avoid

splashing.

Ensure the vial or flask is securely capped before mixing.

In-Use Procedures:

All experimental procedures involving DB1113 should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[4]

Avoid direct contact with skin and eyes.[4] In case of accidental contact, follow the first aid

procedures outlined below.

Keep containers of DB1113 tightly closed when not in use.[4]

Prevent the formation of dust and aerosols.[4]

Disposal Plan
Proper disposal of DB1113 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Segregation: All waste contaminated with DB1113, including gloves, weighing boats,

pipette tips, and excess solutions, must be collected in a dedicated, clearly labeled

hazardous waste container.

Container Labeling: The waste container must be labeled with "Hazardous Waste," the name

"DB1113," and the associated hazards (e.g., "Potentially Toxic Research Chemical").
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Disposal Method: Dispose of the hazardous waste through your institution's environmental

health and safety (EHS) office. Do not dispose of DB1113 down the drain.[4]

Hazard and Safety Data
The following tables summarize the available hazard information for DB1113. The lack of

specific data underscores the need for cautious handling.

GHS Hazard Identification

Hazard Classification
GHS Pictogram & Signal
Word

Hazard Statement(s)

Acute Toxicity (Oral) No data available No data available

Skin Corrosion/Irritation No data available No data available

Serious Eye Damage/Irritation No data available No data available

Carcinogenicity No data available No data available

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[4]

Skin Contact

Immediately take off contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[4]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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